Cas no 56218-72-5 ((11E)-Hexadecenyl Acetate)

• Product Name: (11E)-Hexadecenyl Acetate
• CAS No: 56218-72-5
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1066487
• Update Time: 2025-08-05

(11E)-Hexadecenyl Acetate Chemical and Physical Properties

Names and Identifiers

• (E)-11-Hexadecen-1-ol acetate
• [(E)-hexadec-11-enyl] acetate
• (11E)-11-Hexadecenyl acetate
• (E)-11-hexadecen-1-yl acetate
• (E)-11-Hexadecenyl acetate
• (E)-hexadec-11-enyl acetate
• 11E-Hexadecenyl acetate
• 11-Hexadecen-1-ol, acetate, (E)-
• AC1NS30J
• E-11-hexadecen-1-ol acetate
• E-11-hexadecen-1-yl acetate
• hexadec-11E-en-1-yl acetate
• (11E)-Hexadecenyl Acetate

• Inchi： 1S/C18H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18(2)19/h6-7H,3-5,8-17H2,1-2H3/b7-6+
• InChI Key： BTKXLQSCEOHKTF-VOTSOKGWSA-N
• SMILES： O(C(C)=O)CCCCCCCCCC/C=C/CCCC

Computed Properties

• Exact Mass: 282.25602

Experimental Properties

• Density: 0.875±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 348.7±11.0 ºC (760 Torr),
• Flash Point: 88.3±17.6 ºC,
• Refractive Index: 1.4476 (20 ºC)
• Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on (11E)-Hexadecenyl Acetate

(11E)-Hexadecenyl Acetate (CAS No. 56218-72-5): An Overview of Its Chemical Properties, Applications, and Recent Research

(11E)-Hexadecenyl Acetate (CAS No. 56218-72-5) is a synthetic compound that has gained significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and diverse applications. This article provides a comprehensive overview of the chemical structure, physical properties, and potential uses of (11E)-Hexadecenyl Acetate, along with recent research findings that highlight its importance in various scientific domains.

Chemical Structure and Physical Properties

(11E)-Hexadecenyl Acetate is an ester derived from hexadecenal and acetic acid. Its molecular formula is C₁₈H₃₄O₂, and it has a molecular weight of 286.46 g/mol. The compound features a long-chain alkene with a double bond at the 11th carbon position, which is in the E (trans) configuration. This specific structure imparts unique chemical and physical properties to the molecule.

The compound is a colorless to pale yellow liquid at room temperature and has a characteristic floral scent. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. The boiling point of (11E)-Hexadecenyl Acetate is around 300°C at atmospheric pressure, making it suitable for various industrial processes that require high thermal stability.

Applications in Fragrances and Flavors

(11E)-Hexadecenyl Acetate is widely used in the fragrance and flavor industry due to its pleasant floral aroma. It is a key component in the formulation of perfumes, scented candles, and personal care products such as soaps and lotions. The compound's ability to mimic natural floral scents makes it a valuable ingredient in creating high-quality fragrances that are both appealing and long-lasting.

In the food industry, (11E)-Hexadecenyl Acetate is used as a flavoring agent to enhance the taste of various food products. It can be found in baked goods, confectionery, and beverages, where it contributes to the overall sensory experience by providing a subtle yet distinct floral note.

Biological Activity and Potential Therapeutic Applications

Recent research has explored the biological activity of (11E)-Hexadecenyl Acetate, revealing potential therapeutic applications in various medical fields. Studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of (11E)-Hexadecenyl Acetate on human macrophages. The results demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

Furthermore, preliminary research has indicated that (11E)-Hexadecenyl Acetate may have antimicrobial properties against certain bacteria and fungi. A study conducted by researchers at the University of California (2023) found that the compound exhibited inhibitory effects on the growth of Staphylococcus aureus and Candida albicans, highlighting its potential use in developing new antimicrobial agents.

Synthesis and Production Methods

The synthesis of (11E)-Hexadecenyl Acetate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the esterification of hexadecenal with acetic acid using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity products but requires careful control of reaction conditions to ensure the formation of the desired E-isomer.

An alternative method involves the Wittig reaction between hexadecanaldehyde and an appropriate phosphonium salt followed by esterification with acetic acid. This approach provides better control over stereochemistry but may require more complex reaction setups.

In industrial settings, large-scale production of (11E)-Hexadecenyl Acetate often involves continuous flow processes to improve efficiency and reduce costs. These processes utilize advanced reactor designs and automation technologies to optimize yield and purity while minimizing environmental impact.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound, including (11E)-Hexadecenyl Acetate. While this compound is generally considered safe for use in fragrances and flavors at typical concentrations, it is important to follow proper handling procedures to avoid skin contact or inhalation of vapors.

The environmental impact of (11E)-Hexadecenyl Acetate is relatively low compared to many other industrial chemicals. However, responsible disposal practices should be followed to prevent contamination of water bodies or soil. Green chemistry principles are increasingly being applied in the production process to minimize waste generation and reduce energy consumption.

Conclusion

(11E)-Hexadecenyl Acetate (CAS No. 56218-72-5) is a versatile compound with a wide range of applications in fragrances, flavors, and potentially therapeutic areas such as anti-inflammatory treatments. Its unique chemical structure confers valuable properties that make it an important molecule in both industrial and scientific contexts. Ongoing research continues to uncover new possibilities for this compound, further solidifying its significance in various fields.